Cas no 2680838-44-0 (tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate
• CAS No: 2680838-44-0
• MF: C₁₇H₂₇F₃N₂O₄
• MW: 380.402495622635
• CID: 5625850
• PubChem ID: 165925253
• Update Time: 2025-05-23

tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-[4,4'-bipiperidine]-1-carboxylate
• EN300-28308842
• 2680838-44-0
• tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate

• Inchi： 1S/C17H27F3N2O4/c1-15(2,3)26-14(24)22-10-6-16(25,7-11-22)12-4-8-21(9-5-12)13(23)17(18,19)20/h12,25H,4-11H2,1-3H3
• InChI Key： UMNOVEYSVWWMQT-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C1(CCN(C(=O)OC(C)(C)C)CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 380.19229183g/mol
• Monoisotopic Mass: 380.19229183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate (CAS: 2680838-44-0)

The compound tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate (CAS: 2680838-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the synthetic versatility of tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate as a key intermediate in the preparation of novel bioactive molecules. The compound's unique structural features, including the bipiperidine scaffold and trifluoroacetyl group, make it a valuable building block for the development of pharmacologically active agents. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and GPCR modulators, demonstrating its broad utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that derivatives of tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate exhibit promising interactions with various biological targets. Specifically, these compounds have shown affinity for central nervous system receptors, suggesting potential applications in neurological disorders. The presence of the trifluoroacetyl group has been found to enhance metabolic stability, addressing a common challenge in drug development.

Recent pharmacological evaluations have demonstrated that optimized derivatives of this compound display improved pharmacokinetic properties compared to earlier analogs. Studies utilizing in vitro and in vivo models have reported enhanced blood-brain barrier penetration and favorable toxicity profiles, making these molecules attractive candidates for further development. The hydroxyl group at the 4-position has been identified as a critical pharmacophore, enabling diverse chemical modifications to fine-tune biological activity.

From a mechanistic perspective, computational modeling studies have provided insights into the molecular interactions between tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate derivatives and their biological targets. These simulations have revealed key binding motifs and have guided the rational design of more potent analogs. The bipiperidine core has been shown to adopt favorable conformations for target engagement, while the trifluoroacetyl group contributes to both binding affinity and metabolic stability.

Current research efforts are focusing on expanding the therapeutic potential of this compound class. Several pharmaceutical companies have included tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate derivatives in their discovery pipelines, particularly for CNS disorders and inflammatory conditions. The compound's modular structure allows for the exploration of diverse therapeutic areas through systematic structural modifications.

In conclusion, tert-butyl 4-hydroxy-1'-(2,2,2-trifluoroacetyl)-4,4'-bipiperidine-1-carboxylate represents a promising scaffold in medicinal chemistry with demonstrated versatility and biological relevance. Ongoing research continues to uncover new applications and optimize its pharmacological properties. As understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.